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Compound of Interest

Compound Name: L-azidoasparagine DCHA salt
Cat. No.: B7898428
Get Quote
\ J

Executive Summary

L-azidoasparagine DCHA salt is the stable, crystalline storage form of (2S)-4-amino-2-azido-
4-oxobutanoic acid. While the DCHA counterion confers stability and crystallinity to the
otherwise unstable or oily free azido acid, it must typically be removed prior to peptide coupling
to prevent side reactions.

Solubility Verdict:

DMF & DMSO:High. (Primary solvents for stock solutions and analysis).[1]

Water:Low/Sparingly Soluble. (DCHA is hydrophobic).

Ethyl Acetate:Moderate. (Used for suspension during desalting).[1][2][3]

Diethyl Ether / Hexanes:Insoluble. (Used for precipitation).

Chemical Identity & Properties

The DCHA salt exists as an ionic pair between the carboxylate of the azido amino acid and the
protonated dicyclohexylamine.
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Property Description

Compound Name L-Azidoasparagine DCHA Salt

] (2S)-4-amino-2-azido-4-oxobutanoic acid; N-
Chemical Name )
cyclohexylcyclohexanamine

CAS Number 79410-49-4

Molecular Formula (Salt)

) "Clickable" amino acid surrogate;
Function ) o o
Peptidomimetic building block.

-20°C, desiccated. Protect from light (azides are
Storage -
photosensitive).

Why the DCHA Salt?

Free

-azido amino acids are often unstable oils that degrade at room temperature. The bulky,
lipophilic DCHA base stabilizes the carboxylate, allowing the formation of a solid lattice that
resists degradation and moisture absorption.

Solubility Profile

The following table summarizes the solubility behavior based on the polarity and ionic
interaction of the DCHA complex.
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Solvent

Solubility

Operational Context

DMF (N,N-Dimethylformamide)

High (>100 mg/mL)

Preferred solvent for preparing
stock solutions for analysis
(HPLC/NMR) or direct coupling

(if protocol permits).

DMSO (Dimethyl Sulfoxide)

High (>100 mg/mL)

Alternative to DMF; useful for
biological assays or when DMF

is contraindicated.

Ethyl Acetate (EtOAC)

Moderate

The salt often forms a
suspension rather than a clear
solution; critical for the

desalting process.

Water

Low

The hydrophobic cyclohexyl
rings of DCHA prevent

aqueous solubility.

Diethyl Ether / TBME

Insoluble

Used to crash (precipitate) the
salt out of solution during

purification.

Technical Insight: While soluble in DMF/DMSO, the presence of the DCHA amine (a secondary

amine) can interfere with standard Fmoc/Boc coupling protocols by causing salt exchange or

acting as a base. Standard practice dictates converting the salt to the free acid immediately

before use.

Critical Protocol: Desalting (Liberation of Free Acid)

[4]
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This is the standard workflow for preparing L-azidoasparagine for peptide synthesis. The DCHA
is removed via acid extraction, leaving the free azido acid in the organic layer.[4]

Reagents Required[1][2][3][5][6][7]1[8][9][10][11]

o L-Azidoasparagine DCHA salt[4][5]

Ethyl Acetate (EtOAC)[4][6]

10% Phosphoric Acid (
) or 5%

(aq)

Saturated NacCl (Brine)

Anhydrous

or

Step-by-Step Methodology

e Suspension: Suspend the DCHA salt in EtOAc (approx. 10 mL per 1 g of salt). It may not
dissolve completely at this stage.

 Acidification: Transfer to a separatory funnel. Add an equal volume of 10%

.[3] Shake vigorously for 1-2 minutes.

o Mechanism:[3][7] The acid protonates the DCHA to form DCHA
(water-soluble) and protonates the azido acid to its free form (EtOAc-soluble).

e Phase Separation: Allow layers to separate. The solid should disappear as the free acid
dissolves in EtOAc.

o Extraction: Drain the lower aqueous layer (contains DCHA). Wash the organic layer 2 more
times with 10%
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to ensure complete removal of amine.

» Washing: Wash the organic layer once with Brine (sat. NaCl) to remove excess acid and
water.

» Drying: Collect the organic layer and dry over anhydrous

for 20 minutes.

» Concentration: Filter off the drying agent and evaporate the EtOAc on a rotary evaporator (

C) to yield the free L-azidoasparagine as an oil or amorphous solid.

o Note: Use immediately.[4] Do not store the free acid for long periods.

Workflow Diagram (Desalting)
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Caption: Workflow for liberating free L-azidoasparagine from its DCHA salt precursor.
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Direct Use in DMF/DMSO (Analytical)

If you need to determine the precise solubility limit for a specific batch (e.g., for analytical
standards), use the following self-validating protocol.

Protocol: Visual Saturation Method

» Weighing: Weigh 100 mg of L-azidoasparagine DCHA salt into a clear 2 mL HPLC vial.
» Solvent Addition: Add 500

L of DMF (or DMSO).

o Agitation: Vortex for 30 seconds.
e Observation:

o Clear Solution: Solubility > 200 mg/mL. (Stop here; this is sufficient for all standard
applications).

o Cloudy/Solid Remains: Add DMF in 100
L increments, vortexing between additions, until clear.

e Calculation:

Safety Note: Azides are potentially explosive.[4] While organic azides are generally stable if the

ratio of Carbon to Nitrogen is

(C/N > 3), always work behind a blast shield when handling concentrated azide
solutions or heating them.

Applications & Context
Solid Phase Peptide Synthesis (SPPS)[4][7][11]
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o Coupling: After desalting, the free acid is coupled using standard reagents (e.g., DIC/Oxyma
or HATU/DIPEA) in DMF.[7]

» Direct Coupling (Rare): Some protocols describe using DCHA salts directly with HOBt or
HOAL, relying on the coupling reagent to activate the carboxylate despite the salt. However,
this risks slower kinetics and is not recommended for high-value sequences.

Click Chemistry (CUAAC)

The

-azido group serves as a bioorthogonal handle. Once the peptide is synthesized (containing the
azido-Asn residue), it can be reacted with alkynes via Copper-Catalyzed Azide-Alkyne
Cycloaddition.

Decision Tree: Solvent & Handling

Peptide Synthesis Desalt (EtOAc/H3PO4) Coupling Reaction
L-Azidoasparagine .
DCHA Salt What is the Goal?
. Dissolve in DMF-d7
Analysis (NMR/HPLC) or DMSO-d6

Click to download full resolution via product page
Caption: Decision matrix for handling DCHA salts based on experimental intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b7898428?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7898428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

